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Compound of Interest

Compound Name: P-113D

Cat. No.: B15581122

The substance identified as P-113D is not documented in publicly accessible safety and
chemical databases. This lack of information necessitates a cautious and conservative
approach to its handling and disposal. The following guidelines are based on established best
practices for managing unknown or novel chemical compounds in a research and development
setting. This protocol is designed to provide a foundational framework for ensuring personnel
safety and minimizing environmental impact until a comprehensive Safety Data Sheet (SDS) or
equivalent toxicological and chemical property data becomes available.

Immediate Safety and Personal Protective
Equipment (PPE)

Given the unknown nature of P-113D, a comprehensive PPE strategy is paramount. The
following table outlines the recommended PPE for handling this substance. This selection
assumes a high level of potential hazard, including but not limited to, dermal, respiratory, and
ocular toxicity or corrosivity.
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PPE Component

Specification

Rationale

Hand Protection

Primary: Chemical-resistant
gloves (Nitrile or Neoprene,
minimum 8 mil thickness).
Secondary: A second pair of
the same gloves for double-

gloving.

The absence of chemical
compatibility data for P-113D
necessitates a robust barrier to
prevent skin contact. Double-
gloving provides an additional
layer of protection against
potential tears or rapid

permeation.

Eye and Face Protection

Primary: ANSI Z87.1-rated
safety glasses with side
shields. Secondary: A full-face
shield worn over safety

glasses.

This combination protects
against splashes, aerosols,
and any unforeseen energetic
reactions. The face shield
provides a broader area of

protection for the entire face.

Body Protection

Flame-resistant (FR) lab coat
worn over long-sleeved
clothing and long pants. A
chemically resistant apron
should be worn over the lab
coat when handling larger
quantities (>50 mL) or during

transfers.

The FR lab coat offers
protection against fire hazards,
which cannot be ruled out
without flammability data. The
chemical-resistant apron
provides an additional barrier
against spills of corrosive or

highly toxic liquids.

Respiratory Protection

A properly fitted NIOSH-
approved respirator with an
organic vapor/acid gas
(OVI/IAG) cartridge and a P100

particulate filter.

Due to the unknown inhalation
toxicity and vapor pressure of
P-113D, respiratory protection
is crucial. The combination
cartridge provides a broad
spectrum of protection against
various potential airborne
contaminants. A fit test is

mandatory before use.

Foot Protection

Closed-toe, chemical-resistant

shoes.

Protects feet from spills and

falling objects.
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Operational Plan: Handling and Storage

All manipulations involving P-113D must be conducted within a certified chemical fume hood
with a face velocity between 80 and 120 feet per minute (fpm). The following workflow outlines

the essential steps for safe handling.
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Preparation

Don Appropriate PPE

'

Verify Fume Hood Certification & Airflow

'

Gather All Necessary Equipment & Reagents

'

Prepare Labeled Waste Containers

Handling invFume Hood

Transfer P-113D Using Chemical-Resistant Tools

'

Conduct Experimental Procedure

'

Decontaminate Non-Disposable Tools

Cleanup arv d Disposal

Dispose of All Contaminated Consumables

;

Clean and Decontaminate Fume Hood Surface

'

Doff PPE in Correct Order

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operational workflow for handling P-113D.
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Disposal Plan

Due to its unknown properties, P-113D and all materials contaminated with it must be treated

as hazardous waste.
Waste Segregation and Collection:

» Liquid Waste: All liquid waste containing P-113D should be collected in a designated, sealed,
and clearly labeled container. The label must include "Hazardous Waste," "P-113D," and the

date of accumulation.

¢ Solid Waste: All contaminated solid waste, including gloves, pipette tips, and absorbent
pads, must be collected in a separate, sealed, and clearly labeled container.

e Sharps: Any contaminated sharps must be placed in a designated sharps container.

The following flowchart details the decision-making process for the disposal of materials

potentially contaminated with P-113D.
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Material Potentially Contaminated with P-113D
Is the material liquid?
No Yes

Is the material a non-sharp solid?

Collect in Labeled Liquid Hazardous Waste Container

Is the material a sharp?

Collect in Labeled Solid Hazardous Waste Container

Collect in Designated Sharps Container

Contact Environmental Health & Safety for Pickup

Click to download full resolution via product page
Caption: Decision tree for the disposal of P-113D contaminated materials.

Disclaimer: This document provides interim guidance for handling P-113D in the absence of
specific manufacturer data. It is imperative that researchers actively seek to obtain a Safety
Data Sheet (SDS) for this substance. This guidance should be superseded by the
manufacturer's recommendations upon receipt. All laboratory personnel must receive training
on this protocol before handling P-113D.
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 To cite this document: BenchChem. [Navigating the Uncharted: A Safety Protocol for P-
113D]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581122#personal-protective-equipment-for-
handling-p-113d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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